Cas no 1227210-32-3 (5-methyl-2-nitro-4,5,6,7-tetrahydropyrazolo[1,5-a]-pyrazine)

• Product Name: 5-methyl-2-nitro-4,5,6,7-tetrahydropyrazolo[1,5-a]-pyrazine
• CAS No: 1227210-32-3
• MF: C₇H₁₀N₄O₂
• MW: 182.17990064621
• CID: 2145208
• PubChem ID: 58044024
• Update Time: 2025-11-02

5-methyl-2-nitro-4,5,6,7-tetrahydropyrazolo[1,5-a]-pyrazine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-nitro-4,5,6,7-tetrahydropyrazolo[1,5-a]-pyrazine
• 5-methyl-2-nitro-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine
• SCHEMBL173397
• Pyrazolo[1,5-a]pyrazine, 4,5,6,7-tetrahydro-5-methyl-2-nitro-
• OELUSZMWYFSUSY-UHFFFAOYSA-N
• 5-methyl-2-nitro-4H,6H,7H-pyrazolo[1,5-a]pyrazine
• 1227210-32-3
• 5-methyl-2-nitro-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrazine
• 5-METHYL-2-NITRO-4,5,6,7-TETRAHYDROPYRAZOLO[1,5-A]PYRAZINE
• DB-306780
• DTXSID30728700

• MDL： MFCD22690144
• Inchi： 1S/C7H10N4O2/c1-9-2-3-10-6(5-9)4-7(8-10)11(12)13/h4H,2-3,5H2,1H3
• InChI Key： OELUSZMWYFSUSY-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C2CN(C)CCN2N=1)=O

Computed Properties

• Exact Mass: 182.08037557g/mol
• Monoisotopic Mass: 182.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 66.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 5-methyl-2-nitro-4,5,6,7-tetrahydropyrazolo[1,5-a]-pyrazine

Comprehensive Overview of 5-methyl-2-nitro-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine (CAS No. 1227210-32-3)

5-methyl-2-nitro-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine (CAS No. 1227210-32-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitro-substituted pyrazolo-pyrazine derivative exhibits unique structural features, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The molecular structure of 5-methyl-2-nitro-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine combines a pyrazolo[1,5-a]pyrazine core with strategic methyl and nitro substitutions. This configuration contributes to its interesting electronic properties and reactivity patterns. Current studies focus on its application in creating novel small molecule therapeutics, especially in oncology and CNS disorders, where such heterocyclic frameworks show promising activity.

In the context of green chemistry trends, synthetic approaches to 5-methyl-2-nitro-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine have evolved to include more sustainable methods. Recent publications highlight microwave-assisted synthesis and catalytic hydrogenation techniques that improve yield while reducing environmental impact. These advancements align with the pharmaceutical industry's growing emphasis on process optimization and atom economy.

The compound's physicochemical properties make it particularly interesting for medicinal chemistry applications. With a molecular weight of 195.18 g/mol and calculated logP of 0.89, 5-methyl-2-nitro-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine demonstrates favorable characteristics for drug-like molecules. Its balanced lipophilicity and potential for hydrogen bonding contribute to good membrane permeability while maintaining aqueous solubility - a crucial combination for bioavailability optimization.

Recent patent literature reveals growing interest in 5-methyl-2-nitro-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine derivatives as JAK kinase inhibitors and PDE4 modulators. Several pharmaceutical companies have included this scaffold in their discovery pipelines for inflammatory and autoimmune diseases. The compound's versatility allows for diverse structural modifications, enabling medicinal chemists to fine-tune potency and selectivity profiles.

From a market perspective, the demand for 5-methyl-2-nitro-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine has steadily increased among contract research organizations and academic laboratories. Suppliers report growing inquiries about bulk quantities and custom synthesis services, reflecting its expanding role in early-stage drug discovery. Analytical methods for this compound, including HPLC and LC-MS protocols, have become more standardized to meet quality control requirements.

In computational chemistry, 5-methyl-2-nitro-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine serves as an interesting case study for molecular docking simulations. Researchers utilize its rigid yet functionalizable structure to explore protein-ligand interactions, particularly in kinase binding sites. These in silico studies help rationalize structure-activity relationships and guide further synthetic modifications.

The stability profile of 5-methyl-2-nitro-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine under various conditions has been thoroughly investigated. Storage recommendations typically suggest protection from light and moisture at room temperature, with some studies indicating good stability in solution for short-term experimental use. These characteristics make it practical for laboratory handling and storage.

Looking ahead, the scientific community anticipates expanded applications of 5-methyl-2-nitro-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine in combinatorial chemistry and fragment-based drug design. Its structural features position it as a valuable building block for creating diverse chemical libraries. As synthetic methodologies continue to advance, researchers expect to discover new bioactive derivatives with improved pharmacological properties.

For laboratories working with 5-methyl-2-nitro-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine, proper handling procedures should always be followed, including the use of personal protective equipment. While not classified as highly hazardous, standard precautions for handling organic compounds apply. Material Safety Data Sheets (MSDS) should be consulted for specific safety information.